Cas no 2228748-38-5 (4-amino-4-(1H-indol-4-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(1H-indol-4-yl)cyclohexan-1-ol
• CAS No: 2228748-38-5
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5993535
• PubChem ID: 165675416
• Update Time: 2025-05-20

4-amino-4-(1H-indol-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1H-indol-4-yl)cyclohexan-1-ol
• EN300-1793187
• 2228748-38-5

• Inchi： 1S/C14H18N2O/c15-14(7-4-10(17)5-8-14)12-2-1-3-13-11(12)6-9-16-13/h1-3,6,9-10,16-17H,4-5,7-8,15H2
• InChI Key： RHUBFCJNPPFWRE-UHFFFAOYSA-N
• SMILES： OC1CCC(C2=CC=CC3=C2C=CN3)(CC1)N

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62Ų

Additional information on 4-amino-4-(1H-indol-4-yl)cyclohexan-1-ol

Research Briefing on 4-amino-4-(1H-indol-4-yl)cyclohexan-1-ol (CAS: 2228748-38-5): Recent Advances and Applications

4-amino-4-(1H-indol-4-yl)cyclohexan-1-ol (CAS: 2228748-38-5) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors targeting various disease pathways. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, featuring an indole moiety fused with a cyclohexanol scaffold, offers a versatile platform for chemical modifications. Recent synthetic approaches have optimized the yield and purity of 4-amino-4-(1H-indol-4-yl)cyclohexan-1-ol, enabling its broader use in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield, one-pot synthesis method that reduces the number of purification steps, making it more feasible for large-scale production.

In terms of biological activity, preliminary in vitro studies have shown that 4-amino-4-(1H-indol-4-yl)cyclohexan-1-ol exhibits moderate inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound displayed promising activity against BRAF V600E mutants, which are implicated in melanoma and other cancers. These findings suggest its potential as a scaffold for developing targeted cancer therapies.

Beyond oncology, researchers have also investigated the compound's utility in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience highlighted its ability to modulate serotonin receptors, which could be relevant for treating depression and anxiety disorders. However, further in vivo studies are needed to validate these effects and assess the compound's pharmacokinetic properties.

In conclusion, 4-amino-4-(1H-indol-4-yl)cyclohexan-1-ol (CAS: 2228748-38-5) represents a promising candidate for drug discovery, with applications spanning oncology, neuroscience, and beyond. Ongoing research aims to optimize its derivatives for improved efficacy and safety, paving the way for future clinical development. This briefing underscores the importance of continued exploration of this compound and its potential to address unmet medical needs.